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Compound of Interest

Compound Name: 2-Isobutoxyaniline

Cat. No.: B008955 Get Quote

Essential Safety and Handling Guide for 2-
Isobutoxyaniline
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for handling 2-Isobutoxyaniline in a laboratory setting. Adherence to these

procedures is critical for ensuring personnel safety and minimizing environmental impact.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling 2-Isobutoxyaniline, a comprehensive approach to personal protection is

mandatory to prevent exposure through inhalation, skin contact, or ingestion. The following

Personal Protective Equipment (PPE) is required:
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®, or

laminate film). Nitrile gloves

may offer limited protection

and should be changed

frequently.

Provides a barrier against

dermal absorption, a primary

route of exposure for aniline

compounds.

Eye Protection
Chemical safety goggles and a

face shield.

Protects eyes and face from

splashes and vapors.

Body Protection

A chemically resistant lab coat

worn over long-sleeved

clothing and closed-toe shoes.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

is necessary when working

outside of a certified chemical

fume hood or in case of a spill.

Protects against the inhalation

of harmful vapors.

Operational Plan: Step-by-Step Handling Procedure
All manipulations involving 2-Isobutoxyaniline must be performed within a certified chemical

fume hood to minimize inhalation exposure.

Experimental Workflow:
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Caption: Experimental workflow for handling 2-Isobutoxyaniline.

1. Preparation and Weighing:

Before handling, ensure that an eyewash station and safety shower are readily accessible.

Weigh the required amount of 2-Isobutoxyaniline in a tared, sealed container within the

fume hood.

Use disposable weighing boats or paper; dispose of them as hazardous waste immediately

after use.
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2. Handling and Reaction Setup:

Maintain all containers of 2-Isobutoxyaniline tightly closed when not in use.

Use compatible materials for all equipment that will come into contact with the chemical.

Add 2-Isobutoxyaniline to the reaction vessel slowly and carefully to avoid splashing.

3. Reaction Workup and Quenching:

If the reaction needs to be quenched, do so slowly with an appropriate quenching agent,

keeping in mind that the reaction may be exothermic.

Ensure the quenching process is also performed within the fume hood.

4. Product Extraction and Purification:

When performing extractions, use a separatory funnel with proper venting techniques

directed towards the back of the fume hood.

For purification steps such as chromatography, ensure the setup is contained and ventilated.

First Aid Measures
In the event of exposure, immediate action is crucial.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b008955?utm_src=pdf-body
https://www.benchchem.com/product/b008955?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Flush the affected area with copious amounts of

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan
Proper disposal of 2-Isobutoxyaniline and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Management Workflow:
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Caption: Waste disposal workflow for 2-Isobutoxyaniline.

1. Waste Segregation:

Liquid Waste: Collect all liquid waste containing 2-Isobutoxyaniline in a dedicated, labeled,

and sealed container.

Solid Waste: All contaminated solid materials (e.g., gloves, weighing paper, absorbent pads)

must be collected in a separate, clearly labeled hazardous waste container.

2. Containerization and Labeling:

Use chemically resistant containers for waste collection.

All waste containers must be clearly labeled with "Hazardous Waste," the chemical name "2-
Isobutoxyaniline," and the appropriate hazard symbols (e.g., "Toxic").
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3. Temporary Storage:

Store waste containers in a designated, secure, and well-ventilated area, away from

incompatible materials.

4. Professional Disposal:

The disposal of 2-Isobutoxyaniline and its contaminated waste must be handled by a

licensed professional waste disposal service. Do not dispose of this chemical down the drain

or in regular trash.

Physical and Chemical Properties of 2-
Isobutoxyaniline

Property Value

CAS Number 104065-95-4

Molecular Formula C10H15NO

Molecular Weight 165.23 g/mol

Appearance No data available

Boiling Point No data available

Melting Point No data available

Density No data available

Solubility No data available

Vapor Pressure No data available

Flash Point No data available

Note: Specific quantitative data for some physical and chemical properties of 2-
Isobutoxyaniline are not readily available in the searched resources. It is crucial to consult the

supplier's specific Safety Data Sheet (SDS) for the most accurate and complete information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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